Cas no 15178-53-7 (4-amino-2-chlorobenzene-1-thiol)

• Product Name: 4-amino-2-chlorobenzene-1-thiol
• CAS No: 15178-53-7
• MF: C₆H₆ClNS
• MW: 159.636538982391
• CID: 3797555
• PubChem ID: 13519352
• Update Time: 2025-04-24

4-amino-2-chlorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-amino-2-chloro-
• 4-amino-2-chlorobenzene-1-thiol
• 2-chloro-4-aminothiophenol
• 4-amino-2-chlorobenzenethiol
• AT20821
• DTXSID301308783
• EN300-40437
• SCHEMBL5654404
• ZYAMARVMEHHNHM-UHFFFAOYSA-N
• 15178-53-7

• Inchi： 1S/C6H6ClNS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H,8H2
• InChI Key： ZYAMARVMEHHNHM-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(N)C=C1Cl

Computed Properties

• Exact Mass: 158.9909481Da
• Monoisotopic Mass: 158.9909481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-amino-2-chlorobenzene-1-thiol

Benzenethiol, 4-Amino-2-Chloro: A Comprehensive Overview

Benzenethiol, 4-amino-2-chloro, also known as 4-amino-2-chlorobenzenethiol or 4-aminothiophenol derivative, is a chemical compound with the CAS number 15178-53-7. This compound belongs to the class of aromatic thioethers and has been the subject of extensive research due to its unique properties and potential applications in various fields. The molecule consists of a benzene ring substituted with an amino group at the 4-position and a chlorine atom at the 2-position, along with a thiol (-SH) group attached directly to the benzene ring. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of benzenethiol, 4-amino-2-chloro typically involves multi-step reactions, often starting from chlorobenzene derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic systems and green chemistry principles to minimize waste and reduce energy consumption during the synthesis process. These developments highlight the growing emphasis on sustainable practices in chemical manufacturing.

The physical properties of benzenethiol, 4-amino-2-chloro are influenced by its molecular structure. The presence of electron-withdrawing groups like chlorine and electron-donating amino groups creates a balance that affects the compound's reactivity. The thiol group is particularly reactive, making it a valuable component in various chemical reactions. Recent studies have demonstrated its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are being explored for applications in gas storage, catalysis, and sensing technologies.

In terms of applications, benzenethiol, 4-amino-2-chloro has shown promise in the field of electronics. Its ability to form self-assembled monolayers (SAMs) on metal surfaces makes it a candidate for use in nanotechnology and surface modification techniques. SAMs are widely used in creating ultra-thin protective layers or functional surfaces with tailored properties. Additionally, the compound's reactivity has been leveraged in organic synthesis to construct complex molecules with biological activity.

Recent research has also focused on the biological properties of benzenethiol, 4-amino-2-chloro. Studies have investigated its potential as an antioxidant and its interaction with biological systems. The amino group is known to enhance solubility and bioavailability, making this compound a potential candidate for drug delivery systems or as a component in pharmaceutical formulations. However, further studies are required to fully understand its pharmacokinetics and toxicity profile.

The environmental impact of benzenethiol, 4-amino-2-chloro is another area of interest. Researchers have examined its degradation pathways under various conditions, such as UV light or microbial action. Understanding these processes is crucial for assessing the compound's environmental fate and developing strategies for its safe disposal or recycling.

In conclusion, benzenethiol, 4-amino-2-chloro is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups makes it an attractive target for both academic research and industrial development. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in shaping future technologies.